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Compound of Interest

Compound Name: Iodorivanol

CAS No.: 71388-02-8

Cat. No.: B1672035

Get Quote

Executive Summary
Iodorivanol (6,9-diamino-2-ethoxy-5-iodoacridine) is an iodinated derivative of the acridine

antiseptic Ethacridine (Rivanol). While the parent compound is historically utilized for its

antimicrobial and abortifacient properties, the iodinated form—specifically when labeled with

Iodine-125 (^125I)—serves as a potent tool in radiobiology.

It functions as a DNA-intercalating radiotoxic agent. Upon binding to the DNA minor groove, the

decay of ^125I releases a cascade of low-energy Auger electrons. These electrons possess a

high linear energy transfer (LET) over an extremely short range (<10 nm), resulting in highly

localized double-strand breaks (DSBs) that bypass cellular repair mechanisms. This guide

outlines the molecular specifications, synthesis protocols, and mechanistic pathways of

Iodorivanol.
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The introduction of an iodine atom into the ethacridine scaffold alters the molecular weight and

lipophilicity, enhancing its utility as a structural probe while maintaining DNA affinity.

Property Specification

Common Name Iodorivanol

IUPAC Name
7-ethoxy-5-iodoacridine-3,9-diamine (based on

IUPAC acridine numbering)

Synonyms
5-Iodoethacridine; 6,9-diamino-2-ethoxy-5-

iodoacridine (historical numbering)

CAS Number 71388-02-8

Molecular Formula C₁₅H₁₄IN₃O

Molecular Weight 379.20 g/mol

Parent Compound
Ethacridine Lactate (Rivanol) [MW: 343.4 g/mol

(lactate salt)]

Appearance
Yellow to orange crystalline solid (typical of

acridines)

Solubility
Soluble in DMSO, Ethanol; sparingly soluble in

water (decreased polarity vs. lactate salt)

Structural Composition
The molecule consists of a tricyclic acridine heteroaromatic core. The key functional groups

are:

C2-Ethoxy group: Donates electron density, modulating fluorescence.

C6, C9-Amino groups: Facilitate hydrogen bonding with DNA base pairs.

C5-Iodine: The site of radiolabeling (^125I) or heavy atom substitution.[1]
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Objective: Preparation of [^125I]-Iodorivanol from Ethacridine Lactate via electrophilic

aromatic substitution.

Materials
Precursor: Ethacridine lactate (Rivanol), >98% purity.

Radioisotope: Na^125I (carrier-free, in NaOH solution).

Oxidant: Chloramine-T (N-chloro-p-toluenesulfonamide sodium salt).

Quenching Agent: Sodium metabisulfite (Na₂S₂O₅).

Purification: HPLC (C18 column) or Sephadex G-10 size exclusion.

Methodology (Step-by-Step)
Reaction Mixture Prep: Dissolve 100 µg of Ethacridine lactate in 50 µL of phosphate buffer

(0.5 M, pH 7.4).

Isotope Addition: Add 1-5 mCi of Na^125I to the reaction vial.

Oxidation Initiation: Add 20 µL of fresh Chloramine-T solution (1 mg/mL in buffer). Vortex

gently for 60 seconds at room temperature. Note: Chloramine-T generates electrophilic

iodine (I⁺) in situ.

Quenching: Terminate the reaction by adding 50 µL of Sodium Metabisulfite (2 mg/mL). This

reduces unreacted oxidizing species and free iodine.

Purification:

Inject the mixture onto a reverse-phase HPLC column (C18).

Elute with a gradient of Water/Methanol (0.1% TFA).

Collect the radioactive peak corresponding to Iodorivanol (retention time will be longer

than unlabeled Ethacridine due to the iodine's lipophilicity).

Quality Control: Verify radiochemical purity (>95%) via Thin Layer Chromatography (TLC).
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Mechanism of Action: The Auger Effect[5]
Iodorivanol is a "molecular scalpel." Unlike external beam radiation, which damages tissue

indiscriminately, Iodorivanol must be intercalated into the DNA helix to be effective.

Pathway Logic
Intercalation: The planar acridine ring slides between DNA base pairs (preferentially at GC-

rich sites).

Decay: The ^125I atom decays via electron capture.

Auger Cascade: This decay triggers a vacancy cascade, ejecting 15-20 low-energy

electrons.

Localized Destruction: These electrons deposit their energy within a 10 nm radius, shattering

the sugar-phosphate backbone of the DNA strands immediately adjacent to the intercalation

site.

Mechanistic Diagram
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Caption: Workflow depicting the synthesis of [125I]-Iodorivanol and its sequence of biological

action leading to targeted DNA scission.

Chemical Structure Visualization
The following diagram represents the 2D topology of the Iodorivanol molecule, highlighting the

acridine core and the strategic placement of the iodine atom.

Caption: Conceptual representation of the Iodorivanol scaffold. The Iodine atom (Red) is

attached to the central acridine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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